Cas no 881389-73-7 (5-Oxaspiro[3.4]octan-1-one)

• Product Name: 5-Oxaspiro[3.4]octan-1-one
• CAS No: 881389-73-7
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 643598
• PubChem ID: 71410563
• Update Time: 2025-06-13

5-Oxaspiro[3.4]octan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[3.4]octan-1-one
• 5-oxaspiro[3.4]octan-3-one
• DTXSID50830238
• EN300-6738629
• AKOS026739315
• 881389-73-7

• Inchi： 1S/C7H10O2/c8-6-2-4-7(6)3-1-5-9-7/h1-5H2
• InChI Key： BFRMGOBZLPQKPD-UHFFFAOYSA-N
• SMILES： O1CCCC21C(CC2)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 5-Oxaspiro[3.4]octan-1-one

Introduction to 5-Oxaspiro[3.4]octan-1-one (CAS No. 881389-73-7) and Its Emerging Applications in Chemical Biology

5-Oxaspiro[3.4]octan-1-one, identified by the chemical identifier CAS No. 881389-73-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and functional properties. This compound belongs to the spirooxindole class, characterized by a rigid oxirane ring fused with an indole-like system, which imparts distinct reactivity and biological potential. The spirocyclic architecture of 5-Oxaspiro[3.4]octan-1-one not only contributes to its stability but also enables diverse interactions with biological targets, making it a promising scaffold for drug discovery and material science applications.

The synthesis and characterization of 5-Oxaspiro[3.4]octan-1-one have been extensively studied in recent years, with researchers exploring novel synthetic pathways to optimize yield and purity. One of the most notable advancements in this area has been the development of transition-metal-catalyzed spirocyclization reactions, which have significantly improved the efficiency of producing complex spirocyclic compounds like 5-Oxaspiro[3.4]octan-1-one. These methods leverage catalytic systems such as palladium or copper complexes to facilitate the formation of the spirocyclic bond under mild conditions, thereby reducing the need for harsh reagents and minimizing side reactions.

From a biological perspective, 5-Oxaspiro[3.4]octan-1-one has demonstrated remarkable potential as a bioactive molecule. Its oxirane ring serves as a versatile pharmacophore, capable of engaging with various biological receptors and enzymes through hydrogen bonding, hydrophobic interactions, and electrostatic forces. Recent studies have highlighted its inhibitory effects on certain enzymes implicated in inflammatory pathways, making it a candidate for therapeutic development in conditions such as arthritis and autoimmune disorders. Additionally, the compound's ability to cross the blood-brain barrier has opened avenues for exploring its neuropharmacological properties.

The structural versatility of 5-Oxaspiro[3.4]octan-1-one has also inspired researchers to investigate its derivatives as probes for understanding molecular mechanisms in cells. By modifying substituents on the spirocyclic core, scientists can fine-tune the compound's binding affinity and selectivity, enabling targeted interactions with specific biological targets. For instance, functionalization at the 5-position of the oxirane ring has been shown to enhance binding to certain proteases, which are critical regulators of cellular processes such as apoptosis and signal transduction.

In material science applications, 5-Oxaspiro[3.4]octan-1-one has been explored for its potential in creating advanced polymers and coatings with enhanced mechanical and thermal properties. The rigid spirocyclic structure contributes to the polymer's stability under extreme conditions, making it suitable for high-performance materials used in aerospace and automotive industries. Furthermore, its ability to undergo controlled polymerization reactions allows for the design of materials with tailored functionalities, such as stimuli-responsive polymers that can change properties in response to external stimuli like temperature or light.

The growing interest in 5-Oxaspiro[3.4]octan-1-one has also spurred innovation in analytical techniques for its characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate its molecular structure and dynamics. These techniques provide critical insights into how the compound interacts with biological systems at the molecular level, aiding in the rational design of more effective bioactive molecules.

Future research directions for 5-Oxaspiro[3.4]octan-1-one include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable inclusion complexes with other molecules makes it an attractive candidate for encapsulating therapeutic agents within nanocarriers, enhancing drug solubility and bioavailability. Additionally, its compatibility with various functional groups allows for integration into smart materials that can respond to physiological cues, paving the way for next-generation therapeutics that can target diseases more precisely.

In conclusion,5-Oxaspiro[3.4]octan-1-one (CAS No. 881389-73-7) represents a fascinating compound with broad applications across chemical biology and material science。 Its unique structural features have unlocked new possibilities for drug discovery， polymer design，and advanced material development。 As research continues to uncover more about its properties， this spirocyclic compound is poised to play a pivotal role in shaping future innovations in science and technology。